Cas no 34444-93-4 (JC-1 chloride)

• Product Name: JC-1 chloride
• CAS No: 34444-93-4
• MF: C₂₅H₂₇Cl₅N₄
• MW: 560.773680925369
• CID: 4735589
• Update Time: 2025-10-31

JC-1 chloride Chemical and Physical Properties

Names and Identifiers

• JC-1 Chloride
• JC-1 chloride

• Inchi： 1S/C25H27Cl4N4.ClH/c1-5-30-20-12-16(26)17(27)13-21(20)31(6-2)24(30)10-9-11-25-32(7-3)22-14-18(28)19(29)15-23(22)33(25)8-4;/h9-15H,5-8H2,1-4H3;1H/q+1;/p-1
• InChI Key： XCEWKTGSAJQDAP-UHFFFAOYSA-M
• SMILES： C(N1C(N(CC)C2C=C(Cl)C(Cl)=CC1=2)=CC=CC1=[N+](C2C=C(Cl)C(Cl)=CC=2N1CC)CC)C.[Cl-]

Additional information on JC-1 chloride

Professional Introduction to JC-1 Chloride (CAS No. 34444-93-4)

JC-1 chloride, identified by its Chemical Abstracts Service (CAS) number 34444-93-4, is a compound of significant interest in the field of chemical and biomedical research. This introduction provides a comprehensive overview of its properties, applications, and recent advancements in its study, emphasizing its role in modern scientific exploration.

The compound JC-1 chloride belongs to a class of molecules that have garnered attention for their potential in various biochemical and pharmacological applications. Its molecular structure, characterized by specific functional groups, contributes to its unique reactivity and interaction with biological systems. The chloride salt form enhances its solubility in aqueous solutions, making it a versatile candidate for experimental studies.

Recent research has highlighted the importance of JC-1 chloride in understanding cellular processes, particularly in the context of mitochondrial function and energy metabolism. Studies have demonstrated that this compound can modulate the activity of mitochondrial outer membrane permeability transition (MOMP) pores, which are critical in cell survival and apoptosis. The ability to influence MOMP opens up new avenues for developing therapeutic strategies against neurodegenerative diseases and cancer.

In addition to its role in mitochondrial biology, JC-1 chloride has been explored for its potential in photodynamic therapy (PDT). The compound's ability to generate reactive oxygen species upon light activation makes it an attractive candidate for destroying cancerous cells. Current research is focused on optimizing its photochemical properties to enhance efficacy while minimizing side effects. This includes studying its interaction with different light sources and cellular environments.

The development of novel drug delivery systems has also been a focal point in the study of JC-1 chloride. Researchers are investigating methods to encapsulate this compound within liposomes or nanoparticles to improve its bioavailability and targeted delivery. Such advancements could lead to more effective treatments for a variety of diseases, including those that are currently challenging to address with conventional therapies.

Another area of interest is the use of JC-1 chloride in diagnostic imaging. Its fluorescence properties make it suitable for use as a contrast agent in various imaging techniques. By binding to specific biological targets, this compound can provide detailed insights into cellular processes and disease progression. This has implications not only in medical diagnostics but also in the development of new imaging modalities that offer higher resolution and sensitivity.

The synthesis and purification of JC-1 chloride are critical steps in ensuring its effectiveness in research and clinical applications. Advanced synthetic methodologies have been developed to produce high-purity samples with minimal impurities. These methods include crystallization techniques, chromatography, and recrystallization processes, which are essential for maintaining the integrity of the compound.

The safety profile of JC-1 chloride is another important consideration. While it is not classified as a hazardous material, proper handling procedures must be followed to ensure safety in laboratory settings. This includes using appropriate personal protective equipment (PPE) and working within controlled environments to prevent exposure.

Future research directions for JC-1 chloride include exploring its potential in gene therapy and regenerative medicine. The compound's ability to interact with nucleic acids and cellular machinery suggests that it could be used to deliver therapeutic genes or promote tissue repair. These applications are still in the early stages of investigation but hold promise for revolutionizing modern medicine.

In conclusion, JC-1 chloride (CAS No. 34444-93-4) is a multifaceted compound with significant potential in various fields of science and medicine. Its role in mitochondrial biology, photodynamic therapy, drug delivery, diagnostic imaging, and future applications such as gene therapy underscores its importance as a research tool. As scientific understanding continues to evolve, the applications of this compound are likely to expand, offering new hope for treating complex diseases and improving human health.